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The table below summarizes the key factors that drive the gelation process.

Factor Description Role in Gelation

Charge-Assisted
Bond (N+-H)

Formed after protonation of
lenvatinib in its mesylate salt form

[1]

Increases aqueous solubility, enabling
molecular interaction and self-assembly

required for gel network formation [1]

Intermolecular
Hydrogen Bonds

Bifurcated H-bonds between urea

groups; NH⋯OC bonds between
primary amide groups [1]

Primary driving forces for molecular self-

assembly and fibril formation [1]

π-π Stacking
Interactions

Occur between the benzene ring
and the quinoline ring in the

molecule [1]

Contributes to the self-assembly process
and stabilization of the gel network

structure [1]

Crystalline Fibrillar
Network

Gel is composed of a new

polymorph of crystalline lenvatinib
[1]

The cross-linked fibrillar network provides

the gel's mechanical strength and
viscoelastic properties [1]

This gelation process is specific to the salt form. The base form of lenvatinib does not gel in water, though it

can form gels in various acidic solutions [1].
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Based on the gelation mechanism, here are potential approaches to prevent or overcome gelation.

Alter the Solid Form: Investigating alternative crystal forms (polymorphs) of lenvatinib mesylate
might lead to a version less prone to gelation. Patents describe several novel crystal forms with

potentially different physicochemical properties [2] [3].
Supramolecular Encapsulation: A promising strategy is to encapsulate lenvatinib within a polymer

that prevents the self-assembly process.
System: A supramolecular nanoassembly using a β-cyclodextrin branched polymer (PolyCD)

[4].
Mechanism: The polymeric host solubilizes the drug, confining individual molecules and

preventing the intermolecular interactions (hydrogen bonding and π-π stacking) necessary for
gelation [4].

Outcome: This approach successfully forms a stable, water-soluble ternary nanoassembly
(~55 nm) with lenvatinib and another guest molecule, completely bypassing the gelation issue

[4].

Experimental Workflow for Gelation Investigation

For researchers characterizing or troubleshooting gelation, the following experimental workflow and

methodologies are recommended.

Gelation Investigation

Thermal Analysis Rheology Morphology Spectroscopy

Assess thermal events & stability (DSC/TGA) Measure mechanical strength & viscoelasticity Visualize fibrillar network (e.g., SEM) Identify molecular interactions (e.g., FTIR)
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Thermal Analysis: Use Differential Scanning Calorimetry (DSC) with a heating rate of 10°C/min

(e.g., from 25°C to 250°C) to identify endothermic and exothermic events related to gel formation and
crystal transitions [3].

Rheological Studies: Perform mechanical strength and viscoelasticity measurements to evaluate the
gel's properties and cross-linking degree [1].

Morphological Studies: Utilize techniques like Scanning Electron Microscopy (SEM) to visualize the
fibrillar network structure of the gel [1].

Spectroscopic Analysis: Apply Fourier-Transform Infrared (FTIR) spectroscopy to detect and
characterize intermolecular hydrogen bonds and other non-covalent interactions driving self-assembly

[1].

Key Takeaways for Troubleshooting

Focus on the Salt Form: The gelation is inherently linked to the mesylate salt. If gelation is a major

obstacle, investigating other pharmaceutically acceptable salt forms could be a long-term strategy.
Supramolecular Chemistry is a Powerful Tool: The successful use of a β-cyclodextrin polymer

demonstrates that physically isolating drug molecules from one another is an effective way to prevent
gelation [4].

Characterization is Crucial: Use the outlined experimental techniques to understand the specific
nature of the gel you are encountering, which is the first step toward inhibiting its formation.
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mesylate-gelation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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